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Compound of Interest

Compound Name: Salbutamol-d3

Cat. No.: B602543 Get Quote

Essential Safety and Handling Guide for
Salbutamol-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Salbutamol-d3. The following procedures are

designed to ensure the safe handling and disposal of this physiologically active substance.

Hazard Identification and Toxicological Data
Salbutamol-d3, a deuterated form of Salbutamol, should be handled with the same

precautions as its parent compound. Salbutamol is classified as a hazardous substance.[1][2] It

is harmful if swallowed, causes serious eye irritation, and may cause an allergic skin reaction.

[1][2][3] It is also recognized as being harmful to aquatic life with long-lasting effects.[1]

Toxicity Data Value Species Source

Acute Oral Toxicity

(LD50)
660 mg/kg Rat ECHA

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety. The recommended PPE for handling Salbutamol-d3, particularly in

powder form, includes the following:
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Protection Type Recommended Equipment

Eye/Face Protection
Wear safety glasses with side-shields, chemical

safety goggles, or a face shield.[4][5][6]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required.[7] Wear a lab coat or

disposable gown to prevent skin contact.[4][7]

For larger scale operations, impervious

protective clothing may be necessary.[4]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator is essential.[2]

Options include a fit-tested N95 or N100 mask

for airborne particles, or a full face-piece

chemical cartridge-type respirator for higher-risk

activities or where vapors may be present.[7]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Step-by-Step Handling Protocol
Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood or a ventilated balance

enclosure, is used for handling the powder form of Salbutamol-d3.

Assemble all necessary PPE and ensure it is in good condition.

Have spill cleanup materials readily available.

Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Avoid actions that could generate dust.
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If weighing the substance, do so within a ventilated enclosure.

Do not eat, drink, or smoke in the handling area.[8]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2]

Clean the work area to remove any residual contamination.

Remove and properly dispose of or decontaminate PPE. Contaminated work clothing

should not be allowed out of the workplace.[8]

Spill and Emergency Procedures
Small Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, carefully collect the spilled material. Avoid creating dust.

Place the collected material into a sealed, labeled container for disposal.

Clean the spill area thoroughly.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][4] If

irritation or a rash occurs, seek medical advice.

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[2]

Remove contact lenses if present and easy to do so. Continue rinsing and seek medical

attention.[2]

Ingestion: If swallowed, rinse the mouth with water and call a poison center or doctor for

medical advice.[2]

Disposal Plan
The disposal of Salbutamol-d3 and any contaminated materials must be conducted in

compliance with all applicable federal, state, and local regulations.
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Waste Collection:

Collect all waste material (including excess Salbutamol-d3, contaminated gloves, wipes,

etc.) in a clearly labeled, sealed container.

The container should be designated for hazardous chemical waste.

Disposal Route:

Do not dispose of Salbutamol-d3 with household garbage or into the sewage system.[1]

Arrange for the disposal of the chemical waste through a licensed and approved waste

disposal company.

Workflow Visualization
The following diagram illustrates the key steps for the safe handling and disposal of

Salbutamol-d3 in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Disposal Phase

Prepare Ventilated Work Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Spill Kit is Accessible

Handle Salbutamol-d3
(Avoid Dust Generation)

In case of spill

Clean Work Surface

Wash Hands Thoroughly

Collect Contaminated Materials
(PPE, Wipes, Excess Compound)

Seal in Labeled Hazardous Waste Container

Arrange for Professional Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Salbutamol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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